Cas no 2227752-26-1 (2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine)

• Product Name: 2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine
• CAS No: 2227752-26-1
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 5569671
• PubChem ID: 165594188
• Update Time: 2025-08-02

2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine
• EN300-1633605
• 2227752-26-1
• 2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine

• Inchi： 1S/C13H19ClN2/c1-9(2)16-7-6-12(15)13(16)10-4-3-5-11(14)8-10/h3-5,8-9,12-13H,6-7,15H2,1-2H3/t12-,13+/m1/s1
• InChI Key： JWNUJNFMIGBELP-OLZOCXBDSA-N
• SMILES： ClC1=CC=CC(=C1)[C@H]1[C@@H](CCN1C(C)C)N

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine

Introduction to 2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No: 2227752-26-1)

2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2227752-26-1, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a pyrrolidine core substituted with a 3-chlorophenyl group and a propan-2-yl side chain, which contributes to its distinct chemical behavior and reactivity.

The 3-chlorophenyl moiety in the molecular structure imparts a certain electronic and steric influence, making it a valuable component in the design of bioactive molecules. This substitution pattern is often exploited in the synthesis of pharmacologically active agents, as it can modulate the binding affinity and selectivity of the compound towards biological targets. The propan-2-yl group, on the other hand, adds another layer of complexity to the molecule, influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between 2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine and various biological targets. These studies have revealed that the compound exhibits promising binding properties with certain enzymes and receptors, suggesting its potential as a lead compound in the development of novel therapeutic agents. For instance, preliminary computational studies have indicated that this molecule may interact with enzymes involved in metabolic pathways relevant to inflammation and pain management.

In the realm of drug discovery, the synthesis of analogs of 2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine has been extensively explored. By modifying the substituents on the pyrrolidine ring or introducing additional functional groups, researchers aim to enhance the pharmacological activity and reduce potential side effects. The use of modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has facilitated the efficient preparation of these derivatives, allowing for rapid screening and optimization.

The pharmacological profile of 2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine is an area of active investigation. Initial in vitro studies have suggested that this compound may exhibit properties relevant to central nervous system (CNS) modulation. Specifically, its ability to interact with neurotransmitter receptors has been explored, indicating potential applications in the treatment of neurological disorders. Furthermore, its structural similarity to known pharmacophores has prompted researchers to investigate its potential as an intermediate in the synthesis of more complex drug candidates.

From a chemical biology perspective, understanding the mechanism of action of 2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine is crucial for its successful application in drug development. Researchers are employing a combination of biochemical assays and genetic approaches to elucidate how this compound interacts with cellular components. These studies have provided insights into its mode of action at both molecular and cellular levels, which are essential for designing more effective therapeutic strategies.

The synthetic pathways for producing 2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine have been optimized to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve sustainability. The use of catalytic processes and solvent-free reactions has been particularly advantageous in these efforts. Additionally, advances in purification techniques have enabled researchers to obtain high-quality samples suitable for further pharmacological testing.

The future prospects for 2-(3-Chlorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine are promising, with ongoing research focused on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As computational tools become more sophisticated, virtual screening methods will play an increasingly important role in identifying new derivatives with enhanced pharmacological properties.

In conclusion, 2227752 -26 -1 is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases. As our understanding of its chemical biology evolves, 222775226 -11 will continue to be a valuable asset in developing novel therapeutic interventions.